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Compound of Interest

Compound Name: Tetrafluorosuccinimide

Cat. No.: B1346448 Get Quote

While tetrafluorosuccinimide (TFSI) is a known fluorinated organic compound, a

comprehensive review of current scientific literature reveals a notable scarcity of established

and detailed applications within the field of polymer chemistry. Despite the well-documented

benefits of incorporating fluorine into polymers—such as enhanced thermal stability, chemical

resistance, and tailored optical and dielectric properties—TFSI does not appear to be a

commonly utilized monomer, crosslinking agent, or additive in mainstream polymer synthesis

and modification.

This document aims to provide a detailed overview of the potential, yet underexplored, roles of

tetrafluorosuccinimide in polymer science, drawing parallels with related fluorinated

compounds and established polymerization techniques. The information presented herein is

based on the general principles of polymer chemistry and the known reactivity of related

molecules, as direct, detailed protocols for TFSI are not readily available in the current body of

scientific literature.

Tetrafluorosuccinimide: A Profile
Tetrafluorosuccinimide, with the chemical formula C₄HF₄NO₂, is a fluorinated cyclic imide. Its

structure is characterized by a five-membered ring containing two carbonyl groups and a

nitrogen atom, with four fluorine atoms attached to the carbon backbone.
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Property Value

IUPAC Name 3,3,4,4-tetrafluoropyrrolidine-2,5-dione

Molecular Formula C₄HF₄NO₂

Molecular Weight 171.05 g/mol [1]

Appearance White solid (typical)

Synonyms Perfluorosuccinimide

The high degree of fluorination in TFSI is expected to impart unique properties to any polymeric

structure it is incorporated into, such as low surface energy, hydrophobicity, and high thermal

stability.

Potential Applications in Polymer Synthesis
While specific examples are lacking in the literature, the chemical structure of

tetrafluorosuccinimide suggests several potential avenues for its use in polymer chemistry.

As a Monomer for Polyimide Synthesis
Aromatic polyimides are a class of high-performance polymers known for their exceptional

thermal and chemical stability.[2] They are typically synthesized through the polycondensation

of a dianhydride and a diamine. The incorporation of fluorine-containing monomers is a well-

established strategy to enhance the properties of polyimides, such as increasing solubility,

lowering the dielectric constant, and improving optical transparency.[3]

Theoretically, tetrafluorosuccinimide could serve as a precursor to a fluorinated diamine

monomer. A hypothetical reaction pathway could involve the N-functionalization of TFSI

followed by a ring-opening reaction to yield a diamine. This resulting diamine could then be

polymerized with a suitable dianhydride to produce a novel fluorinated polyimide.

Hypothetical Workflow for Polyimide Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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